Cas no 23510-22-7 (Benzenemethanamine,N-propyl-, hydrochloride (1:1))

• Product name: Benzenemethanamine,N-propyl-, hydrochloride (1:1)
• CAS No: 23510-22-7
• MF: C₁₅H₂₆O₃
• MW: 254.36514
• CID: 269118
• PubChem ID: 12284954

Benzenemethanamine,N-propyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-propyl-, hydrochloride (1:1)
• Benzenemethanamine,N-propyl-, hydrochloride (9CI)
• Benzylamine, N-propyl-, hydrochloride(6CI,8CI)
• Benzyl-n-propylamine hydrochloride
• N-Benzyl-N-propylaminehydrochloride
• Benzyl-Propyl-Ammonium Chloride
• 23510-22-7
• N-Benzyl-N-propylamine hydrochloride
• AKOS003726199
• N-benzylpropan-1-amine;hydrochloride
• CHEMBL268730
• Phenylmethylaminopropan-hydrochlorid
• SCHEMBL3652780

• Inchi： InChI=1S/C15H26O3/c1-9-6-5-7-10-11(16)8-12(17)13(14(2,3)18)15(9,10)4/h9-10,12-13,17-18H,5-8H2,1-4H3/t9-,10-,12-,13+,15+/m1/s1
• InChI Key： KBZZCZVNJIPDTQ-TUJOMHJISA-N
• SMILES： C[C@@H]1CCC[C@H]2[C@]1([C@H](C(O)(C)C)[C@@H](CC2=O)O)C

Computed Properties

• Exact Mass: 185.0971272g/mol
• Monoisotopic Mass: 185.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 84.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.909
• Boiling Point: 212.2°Cat760mmHg
• Flash Point: 83.6°C